5-(2-Chloropyrimidin-4-yl)thiophene-2-carbaldehyde

• IUPAC Name: 5-(2-chloropyrimidin-4-yl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C9H5ClN2OS/c10-9-11-4-3-7(12-9)8-2-1-6(5-13)14-8/h1-5H
• InChI Key: KWRHCCOPYSFEOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1C2=CC=C(S2)C=O)Cl
• Molecular Formula: C9H5ClN2OS
• Molecular Weight: 224.67 g/mol

Description

5-(2-Chloropyrimidin-4-yl)thiophene-2-carbaldehyde is a useful research compound. Its molecular formula is C9H5ClN2OS and its molecular weight is 224.67 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Thiazolo Derivatives : It is used in synthesizing symmetrically substituted thiazolo[5,4-d]thiazoles, significant in materials chemistry (Tokárová & Biathová, 2018).

• Preparation of Tetrahydropyrimidin-2(1H)-one Derivatives : The compound aids in synthesizing 5-(thiophene-2-carbonyl)-6-(trifluoromethyl)-tetrahydropyrimidin-2(1H)-one and related compounds, showcasing its versatility (Liang-ce et al., 2016).

• Creation of Iminopyrido[2,3-d]pyrimidines : It is instrumental in synthesizing new 4-amino-substituted 7-iminopyrido[2,3-d]pyrimidines (Zinchenko et al., 2017).

• Vilsmeier Reaction Applications : Vilsmeier reactions with this compound can synthesize previously inaccessible thieno derivatives (Shvedov et al., 1974).

• Synthesis of Ethyl Esters of Thieno Derivatives : It contributes to the synthesis of ethyl esters of thieno[2,3-d]pyrimidine-6-carboxylic acids for further research applications (Tumkevicius & Kaminskas, 2003).

• Biological Evaluation : Arylthiophene-2-carbaldehyde compounds, synthesized from this compound, have shown promising antibacterial, antiurease, and nitric oxide scavenging properties (Ali et al., 2013).

• Production of New Thiophene Compounds : The reaction of 5-(2-Thienylsulfanyl)thiophene-2-carbaldehyde with various compounds produces novel thiophene compounds and oligomeric products (Papernaya et al., 2009).

• Application in Dyes and Pigments : Compounds synthesized from it have potential applications as invisible ink dyes due to their fluorescence properties (Bogza et al., 2018).

• Use in Covert Marking Pigments : 4H-thieno[3,2-c]chromene-2-carbaldehydes, derived from this compound, can be used as covert marking pigments (Ulyankin et al., 2021).

• Synthesis of Novel Pyrimidin-2(1H)-(Thio)ones : This compound assists in the ultrasound-assisted synthesis of novel pyrimidin derivatives, offering more efficient reaction conditions (Liu & Wang, 2010).

• Photoluminescence Properties : It's used in synthesizing compounds with notable UV-vis absorption and photoluminescence properties (Xingrong, 2007).

• Antioxidant Activity : Some derivatives show potential as antioxidants due to their in vitro activity against DPPH (Prabakaran et al., 2021).

• Antimicrobial Activity : Chitosan Schiff bases synthesized using this compound exhibited antimicrobial activity against various microorganisms (Hamed et al., 2020).

• Structural Analysis : The synthesized compound C21H17NS contains distinct aryl rings, illustrating its complex structure (Crundwell & Crundwell, 2019).

• Oxidation Products Study : It helps in understanding the oxidation products of fused 2-hetarylimidazole derivatives (Aleksandrov et al., 2011).

• Antileishmanial Activity : Derivatives like 5-(nitrothiophene-2-yl)-1,3,4-thiadiazole show significant antileishmanial activity (Sadat-Ebrahimi et al., 2019).

• Fluorescent Sensor Applications : 5-(N-Ethylcarbazol-3-yl)thiophene-2-carbaldehyde (ECTC) serves as a novel fluorescent sensor for ferric ions (Zhang et al., 2016).